Cas no 62796-52-5 (Butanedioic acid, (1-carboxyethoxy)-)

• Product Name: Butanedioic acid, (1-carboxyethoxy)-
• CAS No: 62796-52-5
• MF: C₇H₁₀O₇
• MW: 206.150103092194
• CID: 390525
• PubChem ID: 18176039
• Update Time: 2025-04-19

Butanedioic acid, (1-carboxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (1-carboxyethoxy)-
• 2-(1-carboxyethoxy)butanedioic acid
• 62796-52-5
• SCHEMBL11398457
• DTXSID80592574

• Inchi： 1S/C7H10O7/c1-3(6(10)11)14-4(7(12)13)2-5(8)9/h3-4H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13)
• InChI Key： TXHBMRGJYSZIFI-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 206.04265265g/mol
• Monoisotopic Mass: 206.04265265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives